3-(Difluoromethyl)-4-iodo-1H-pyrazole CAS 1041205-43-9 properties
The following technical guide details the properties, synthesis, and applications of 1-(Difluoromethyl)-4-iodo-1H-pyrazole , uniquely identified by the CAS number 1041205-43-9 . CAS: 1041205-43-9 | Formula: C
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the properties, synthesis, and applications of 1-(Difluoromethyl)-4-iodo-1H-pyrazole , uniquely identified by the CAS number 1041205-43-9 .
Status:Identity Clarification Required
While the topic request references "3-(Difluoromethyl)...", the CAS registry number 1041205-43-9 corresponds strictly to the 1-(Difluoromethyl) isomer (N-substituted).[1] This distinction is vital for synthetic planning:
CAS 1041205-43-9: 1-(Difluoromethyl)-4-iodo-1H-pyrazole (The ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
-CFH isomer).[1][2][3] This guide focuses on this specific registry number.
Isomeric Context: The 3-(difluoromethyl) isomer (C-substituted) is a different scaffold, typically associated with SDHI fungicides (e.g., Fluxapyroxad intermediates), and possesses different reactivity (an acidic NH proton).[1]
Physicochemical Properties
This compound is a specialized halogenated heterocycle used primarily as a building block for transition-metal catalyzed cross-couplings.[1]
Property
Value / Description
Source/Validation
Appearance
Light brown to yellow liquid (may solidify upon deep cooling)
ChemicalBook / BenchChem
Boiling Point
~220–230 °C (Predicted @ 760 mmHg)
Calculated (ACD/Labs)
Density
2.0 ± 0.1 g/cm³
High density due to Iodine content
LogP
1.88
Lipophilic, suitable for CNS penetration models
TPSA
17.8 Ų
Low polar surface area (good permeability)
Solubility
Soluble in DCM, THF, DMSO, Methanol; Insoluble in water
Experimental observation
Stability
Light Sensitive (Iodine lability); Store at 2–8°C under Inert Gas
Standard Organoiodide Protocol
Synthetic Accessibility & Manufacturing
The synthesis of CAS 1041205-43-9 follows a linear "Functionalization First" strategy.[1] Unlike C-difluoromethyl pyrazoles which are built from fluorinated diketones, the N-difluoromethyl motif is installed directly onto the pyrazole ring, followed by regioselective iodination.[1]
Core Synthetic Workflow
Step 1: N-Difluoromethylation: Reaction of 1H-pyrazole with chlorodifluoromethane (Freon-22) or a non-ODS alternative (e.g., ClCF
Caption: Linear synthesis of CAS 1041205-43-9 via N-difluoromethylation followed by C4-selective electrophilic iodination.
Reactivity & Functionalization Profile
The iodine atom at position C4 is the primary "handle" for functionalization, while the N-CF
H group acts as a stable, lipophilic bioisostere.[1]
A. Palladium-Catalyzed Cross-Coupling (C-C Bond Formation)
The C4-I bond is highly reactive toward oxidative addition by Pd(0), making this scaffold an excellent partner for:
Suzuki-Miyaura Coupling: Reaction with aryl/heteroaryl boronic acids to create biaryl systems.[1]
Sonogashira Coupling: Reaction with terminal alkynes to install rigid acetylene linkers.
Heck Reaction: Coupling with activated alkenes.
B. N-CFH Stability
The
-difluoromethyl group is chemically distinct from -methyl:
Electron Withdrawal: The CF
H group pulls electron density from the pyrazole ring, slightly deactivating the C4 position compared to -methyl pyrazoles (requiring longer reaction times for SAr).[1]
Metabolic Stability: The C-F bond strength resists oxidative metabolism (P450), unlike the facile demethylation often seen with
H proton is a weak hydrogen bond donor (HBD), capable of interacting with carbonyl backbone acceptors in protein binding pockets.[1]
Caption: Divergent reactivity map utilizing the C4-Iodine handle for library generation.[1]
Medicinal Chemistry Applications
In drug design, CAS 1041205-43-9 serves as a strategic bioisostere.[1]
Lipophilicity Modulation: The replacement of
-CH with -CFH increases LogP (approx +0.6 units) and permeability, aiding in blood-brain barrier (BBB) penetration.[1]
Bioisostere of Thiophenols/Phenols: The
-CFH moiety mimics the polarity and H-bond donor capability of OH/SH groups but without the metabolic liability of glucuronidation.
Agrochemical Relevance: While less common than the C-CF
H isomers (SDHIs), -CFH pyrazoles are emerging in next-generation fungicides where resistance breaking is required.[1]
Handling & Safety Protocols
Hazards: Classified as Acute Tox. 3 (Oral) and Skin/Eye Irritant . The C-I bond can release iodine upon decomposition, which is corrosive.
Storage: Must be stored at 2–8°C in a dark, amber vial. The compound is light-sensitive; exposure to UV leads to homolytic cleavage of the C-I bond and "browning" of the sample.
Disposal: Treat as halogenated organic waste. Do not mix with strong oxidizers.
References
ChemicalBook. (2024).[4] 1-(Difluoromethyl)-4-iodo-1H-pyrazole Properties and Supplier Data. Link
BenchChem. (2025).[5] Comparative Guide to the Iodination of Pyrazoles. Link[1]
GuideChem. (2024). CAS 1041205-43-9 Technical Data. Link
PubChem. (2025).[6][7] Compound Summary: Fluorinated Pyrazoles. Link
ResearchGate. (2022). Synthesis of 4-iodopyrazoles: A Brief Review. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Lipophilic Hydrogen Bond Donor Bioisosteres in Drug Design
Content Type: Technical Guide / Whitepaper
Audience: Medicinal Chemists, Drug Discovery Scientists, DMPK Researchers
Executive Summary
In medicinal chemistry, Hydrogen Bond Donors (HBDs) present a fundamental physicochemical paradox. While essential for specific ligand-target recognition (enthalpic gain), they impose a high desolvation penalty that often compromises membrane permeability and oral bioavailability.[1] This guide analyzes Lipophilic Hydrogen Bond Donor (HBD) Bioisosteres —structural motifs that retain donor capability while mitigating the polarity and desolvation costs associated with classical donors like hydroxyls (-OH) or amines (-NH2). We focus on three strategic classes: Squaramides (as neutral surrogates for charged guanidines), Difluoromethyl groups (as polarized C-H donors), and Heterocyclic Acid Bioisosteres .
The Physicochemical Paradox: HBDs and Desolvation
The "Rule of 5" famously penalizes HBD count more strictly than Hydrogen Bond Acceptors (HBAs).[2][3] The mechanistic basis for this is the Desolvation Penalty .
The Challenge: To cross a lipophilic membrane, a solvated drug molecule must shed its water shell. HBDs interact strongly with water (acting as both donor and acceptor). The energy required to break these water-solute bonds (desolvation) often exceeds the energy gained by resolvation in the lipid bilayer, creating a high energy barrier to permeation.
The Solution: Lipophilic HBD bioisosteres are designed to:
Maintain directional H-bonding for target engagement.
Reduce the total polar surface area (TPSA).
Facilitate Intramolecular Hydrogen Bonding (IMHB) , effectively "hiding" the donor from solvent during membrane transit.
Diagram 1: The Desolvation Barrier & Bioisostere Strategy
The following diagram illustrates the thermodynamic barrier HBDs impose on permeability and how bioisosteric replacement lowers this activation energy.
Caption: Bioisosteres reduce the activation energy required for membrane permeation by lowering the desolvation penalty compared to classical HBDs.
Strategic Class A: Squaramides – The Vinylogous Powerhouse
Squaramides have emerged as the "gold standard" bioisostere for urea and guanidine moieties. Unlike ureas, squaramides possess aromatic character due to the delocalization of the nitrogen lone pairs into the cyclobutenedione ring system.
Mechanism of Action
Neutrality vs. Charge: Squaramides are often used to replace highly basic, charged guanidines. This switch eliminates a permanent positive charge, drastically improving LogD and membrane permeability while retaining the bidentate H-bond donor profile required for anion recognition (e.g., Asp/Glu residues in the binding pocket).
Directionality: The rigid four-membered ring enforces a convergent orientation of the two N-H protons, pre-organizing the molecule for binding (reducing entropic cost).
Acidification: The N-H protons in squaramides are significantly more acidic (pKa ~8-10 range for aryl squaramides) than ureas, leading to stronger H-bonds with target acceptors.
Stronger H-bonds; potential for specific interactions.
Lipophilicity
Moderate
Moderate to High
Improved LogD when replacing charged guanidines.
Strategic Class B: The Difluoromethyl Group (-CF₂H)
The difluoromethyl group is a non-classical, lipophilic bioisostere for hydroxyl (-OH) and thiol (-SH) groups. It represents a paradigm shift: a C-H bond acting as a Hydrogen Bond Donor .
Mechanistic Insight
Fluorine is the most electronegative element, polarizing the C-H bond and rendering the proton sufficiently acidic to act as a weak H-bond donor.
Lipophilicity Boost: Unlike -OH, the -CF₂H group does not act as a strong H-bond acceptor (fluorine is a poor acceptor). This "donor-only" character (conceptually) drastically reduces water affinity (desolvation penalty) compared to -OH.
Validation: Zafrani et al. (J. Med.[4] Chem. 2017) demonstrated that -CF₂H acts as a HBD on a scale similar to thiophenols or anilines, yet often increases LogP compared to the parent methyl group, and significantly compared to hydroxyl.
Diagram 2: The Lipophilic Donor Spectrum
Mapping functional groups based on their H-bond acidity (Alpha) vs. Lipophilicity contribution.
Caption: The -CF2H group occupies a unique space: providing H-bond donor capability while simultaneously increasing lipophilicity.[5][6]
Experimental Validation Workflows
Trustworthy implementation of these bioisosteres requires rigorous physicochemical validation. Do not rely solely on calculated properties (cLogP), as algorithms often fail to capture specific solvation effects of bioisosteres like squaramides or fluorinated motifs.
Protocol 1: The EPSA (Experimental Polar Surface Area) Assay
Purpose: To quantify the "exposed" polarity and verify if a bioisostere effectively masks H-bonding potential (e.g., via IMHB).
Preparation: Prepare 10 mM DMSO stocks of the parent compound and the bioisostere analog.
SFC Method: Use Supercritical Fluid Chromatography (SFC) on a polar stationary phase (e.g., silica or 2-ethylpyridine).
Mobile Phase: Supercritical CO₂ with a methanol modifier gradient.
Measurement: Record the Retention Time (RT).
Calculation: EPSA is correlated with RT. A shorter RT indicates lower interaction with the polar stationary phase, implying lower "effective" polarity (better membrane permeability potential).
Success Criterion: The bioisostere should show a lower EPSA than the parent HBD, despite retaining donor capacity in the binding pocket.
Protocol 2: Delta LogP (ΔLogP) Determination
Purpose: To measure H-bond acidity indirectly by comparing partitioning in different solvent systems.
Octanol/Water (LogP_oct): Measure partition coefficient in Octanol/Water (Standard lipophilicity).
Toluene/Water (LogP_tol): Measure partition coefficient in Toluene/Water. Toluene is a non-H-bond accepting solvent.
Analysis:
A large
indicates the molecule relies heavily on H-bonding for solvation (high H-bond acidity).
Optimization: Seek bioisosteres that minimize
while maintaining potency, indicating a "lipophilic donor" profile.
Case Study: Navarixin (MK-7123)
Target: CXCR2 (Chemokine Receptor).
Challenge: The initial leads contained a highly basic guanidine group, resulting in poor oral bioavailability and rapid clearance.
Bioisosteric Solution:
Chemists replaced the guanidine with a Squaramide .
Result: The squaramide maintained the critical bidentate H-bond interaction with the receptor (mimicking the guanidine) but removed the positive charge.
Outcome: This switch drastically improved lipophilicity and permeability, enabling the progression of Navarixin into clinical trials for COPD.
References
Agnew-Francis, K. A., & Williams, C. M. (2020).[7] Squaramides as Bioisosteres in Contemporary Drug Design. Chemical Reviews. [Link]
Zafrani, Y., et al. (2017).[4] Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry. [Link]
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. [Link]
Chiarparin, E., et al. (2019). The EPSA Method: A Chromatographic Technique for the Assessment of the Polarity of Drug-like Molecules. ChemMedChem. [Link]
Kato Bredael, et al. (2022).[8] Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry. [Link]
The Structure-Activity Relationship of 3-Difluoromethyl Pyrazoles: A Guide for Drug Development Professionals
An In-Depth Technical Guide Abstract The pyrazole nucleus is a cornerstone of modern medicinal and agricultural chemistry, forming the scaffold for a multitude of approved therapeutic and crop protection agents.[1][2] Th...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
The pyrazole nucleus is a cornerstone of modern medicinal and agricultural chemistry, forming the scaffold for a multitude of approved therapeutic and crop protection agents.[1][2] The strategic introduction of fluorine-containing functional groups has become a principal tactic in drug design to modulate a molecule's physicochemical and pharmacological profile.[3] Among these, the difluoromethyl (CHF2) group holds a privileged position. It acts as a unique bioisostere for hydroxyl, thiol, or amine moieties and can function as a lipophilic hydrogen bond donor, enhancing target binding affinity and improving metabolic stability.[4][5] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of pyrazoles featuring a difluoromethyl group at the 3-position. We will explore the synthetic foundations, dissect the intricate relationships between structural modifications and biological outcomes across different target classes, and provide actionable protocols for researchers in the field.
The Strategic Importance of the 3-Difluoromethyl Pyrazole Scaffold
The pyrazole ring is an aromatic five-membered heterocycle with two adjacent nitrogen atoms, offering a versatile template for chemical modification.[6][7] Its derivatives exhibit a vast range of biological activities, including anti-inflammatory, antimicrobial, antifungal, and anticancer properties.[1][8][9]
The incorporation of a difluoromethyl (CHF2) group at the 3-position is not a trivial substitution. This group imparts a unique combination of properties:
Bioisosterism: The CHF2 group can mimic polar functional groups like hydroxyl (-OH) or amine (-NH2), enabling it to form crucial hydrogen bond interactions with biological targets.[5]
Lipophilicity Modulation: While considered a lipophilicity-enhancing group, the actual effect can vary, allowing for fine-tuning of a molecule's solubility and membrane permeability.[4]
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CHF2 group resistant to oxidative metabolism, which can prolong a compound's half-life in vivo.
Conformational Control: The electronic properties of the CHF2 group can influence the conformation of the molecule, locking it into a bioactive shape for optimal target engagement.
These attributes make the 3-difluoromethyl pyrazole scaffold a highly attractive starting point for the design of potent and selective modulators of biological targets.
Synthetic Access to the Core Scaffold
The construction of the 3-difluoromethyl pyrazole core is most efficiently achieved through [3+2] cycloaddition reactions.[10][11] This strategy offers a robust and regioselective route to the desired heterocycle.
A prevalent method involves the reaction of difluoroacetohydrazonoyl bromides, serving as novel and efficient difluoromethyl building blocks, with various dipolarophiles such as ynones, alkynoates, and ynamides.[12][13] This approach provides excellent yields and control over the final substitution pattern.[12]
Caption: Key [3+2] cycloaddition pathway for synthesizing 3-CHF2 pyrazoles.
Deconstructing the Structure-Activity Relationship
The biological activity of 3-difluoromethyl pyrazole derivatives can be systematically optimized by modifying substituents at the N1, C4, and C5 positions of the pyrazole ring. Understanding the impact of these modifications is central to rational drug design.[14]
Caption: SAR hotspots on the 3-difluoromethyl pyrazole scaffold.
Substitutions at the N1-Position
The substituent at the N1 position primarily influences the molecule's physicochemical properties, such as solubility and metabolic stability, and can properly orient the crucial C5 substituent for optimal binding. In many fungicidal pyrazole carboxamides, a simple methyl group is preferred for potent activity.[15][16] Larger or more complex groups at this position can be detrimental, potentially by causing steric clashes within the target's binding pocket.
The C4-Position: A Gateway to Potency
The C4 position is a critical interaction site, frequently functionalized with a carboxamide or oxime ester moiety. This is particularly true for the class of succinate dehydrogenase inhibitor (SDHI) fungicides.[15]
Pyrazole-4-Carboxamides: This chemical class has been exceptionally successful in agriculture.[17] The amide linker and the N-substituted phenyl ring are essential for binding to the succinate dehydrogenase (SDH) enzyme. The nature of the substituent on this phenyl ring dictates the spectrum of antifungal activity.
Pyrazole-4-Carboxylic Oxime Esters: These derivatives also exhibit significant antifungal activity. The oxime ester group appears to interact with key active site residues in a manner similar to the carboxamide linker.[15]
The table below summarizes the antifungal activity of representative C4-modified 3-difluoromethyl pyrazoles against various plant pathogens.
The substituent at the C5 position often provides the primary interactions that anchor the molecule to its target and is a major determinant of potency and selectivity. In enzyme inhibitors, this is typically a substituted aryl or heteroaryl ring.
For pyrazole-based inhibitors of Helicobacter pylori Dihydroorotate Dehydrogenase (DHODase), the C5 substituent is critical. A detailed SAR study revealed that a 4-chlorophenyl group at this position consistently provided the highest potency.[19][20] The orientation of this aryl group is also vital; incorrect regioisomers can lead to a dramatic loss in activity.[19]
Data adapted from Haque, T. S., et al. (2002).[19][20] The general order of activity for the C5 substituent was found to be 4-chlorophenyl > 4-methoxyphenyl > phenyl >> methyl.[20]
Case Study: Targeting Fungal Succinate Dehydrogenase (SDH)
3-Difluoromethyl-pyrazole-4-carboxamides are a prominent class of SDHI fungicides. These compounds disrupt the fungal life cycle by inhibiting cellular respiration.[17] They bind to the ubiquinone-binding site (Q-site) of the SDH enzyme complex, blocking the electron transport chain and leading to fungal cell death.
Caption: Workflow for the development of novel pyrazole-based SDHI fungicides.
Case Study: Targeting Protein Kinases in Oncology
The pyrazole scaffold is a well-established pharmacophore in the design of protein kinase inhibitors for cancer therapy.[6][21] Kinases such as Akt, Aurora, and KDR are crucial nodes in signaling pathways that control cell growth, proliferation, and survival.[22][23][24] The 3-difluoromethyl pyrazole core can be incorporated into structures designed to target the ATP-binding site of these enzymes. For instance, selective Akt inhibitors have been developed where a pyrazole moiety is a key component for achieving potency and isozyme selectivity.[22]
Caption: Simplified Akt signaling pathway showing the intervention point for a pyrazole inhibitor.
Experimental Protocols
Protocol: Synthesis of 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride
This protocol describes the synthesis of a key intermediate used in the preparation of many pyrazole carboxamide and oxime ester fungicides.[15]
Step 1: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
To a solution of ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate (1.0 eq) in a 1:1 mixture of ethanol and water, add sodium hydroxide (2.0 eq).
Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.
Cool the mixture to room temperature and acidify to pH 2-3 with concentrated hydrochloric acid.
Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield the carboxylic acid product.
Step 2: Synthesis of the Acid Chloride
Suspend the 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (1.0 eq) in dichloromethane.
Add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of DMF.
Stir the reaction mixture at room temperature for 2-3 hours until gas evolution ceases and the solution becomes clear.
Remove the solvent and excess oxalyl chloride in vacuo to yield the crude 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride, which can be used in the next step without further purification.
Protocol: In Vitro Antifungal Assay (Mycelial Growth Inhibition)
This protocol outlines a standard method for assessing the antifungal activity of test compounds.[8][25]
Prepare potato dextrose agar (PDA) medium and sterilize by autoclaving.
While the medium is still molten (approx. 45-50 °C), add the test compound (dissolved in a minimal amount of DMSO or acetone) to achieve the desired final concentration (e.g., 50 µg/mL). Pour the mixture into sterile Petri dishes. A control plate should be prepared with the solvent only.
From a fresh culture of the target fungus, cut a 5 mm diameter mycelial disc from the edge of the colony.
Place the mycelial disc, mycelium-side down, in the center of the PDA plate containing the test compound.
Incubate the plates at 25-28 °C in the dark.
After the mycelium in the control plate has grown to nearly cover the plate (typically 3-5 days), measure the diameter of the fungal colony on both the control and treated plates.
Calculate the percentage of inhibition using the formula:
Inhibition (%) = [(C - T) / C] × 100
where C is the colony diameter of the control and T is the colony diameter of the treated sample.
Conclusion
The 3-difluoromethyl pyrazole scaffold is a remarkably fruitful platform for the discovery of novel bioactive compounds. A systematic understanding of its structure-activity relationships is paramount for success. Key takeaways for development professionals include:
The C3-CHF2 group is a critical anchor, providing stability and key interactions. Its properties are distinct from both methyl and trifluoromethyl groups.[5][25]
The C5-position is the primary driver of potency and selectivity, where substituted aryl groups must be carefully optimized for the specific biological target.[19][20]
The C4-position is an ideal handle for introducing linking moieties like carboxamides or esters, which are essential for activity in classes like SDHI fungicides.[15][16]
The N1-position should be kept small, typically a methyl group, to avoid steric hindrance and maintain optimal physicochemical properties.
By leveraging these foundational SAR principles, researchers can more efficiently navigate chemical space to design and develop the next generation of 3-difluoromethyl pyrazole-based therapeutics and agrochemicals.
References
[10] Synthesis of difluoromethyl pyrazolines and pyrazoles via [3+2] cycloaddition reaction. (n.d.). Google Scholar.
[11] Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides | Request PDF. (2021). ResearchGate. [Link]
[3] Regioselective synthesis of 3‐difluoromethylpyrazoles via [3 + 2]... | Download Scientific Diagram. (n.d.). ResearchGate. [Link]
[12] Han, T., et al. (2022). Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides. The Journal of Organic Chemistry, 87(1), 498-511. [Link]
[19] Haque, T. S., et al. (2002). Parallel Synthesis of Potent, Pyrazole-Based Inhibitors of Helicobacter pylori Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. [Link]
[13] Han, T., et al. (2021). Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides. The Journal of Organic Chemistry. [Link]
[15] Wang, B., et al. (2022). Synthesis, Structure, and Antifungal Activities of 3-(Difluoromethyl)-Pyrazole-4-Carboxylic Oxime Ester Derivatives. Heteroatom Chemistry. [Link]
[26] Compounds involved in the SAR exploration. | Download Scientific Diagram. (n.d.). ResearchGate. [Link]
[8] Zhao, T., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Semantic Scholar. [Link]
[9] Zhao, T., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Molecules, 28(17), 6279. [Link]
[17] Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide derivatives. (n.d.). Taylor & Francis Online. [Link]
[16] Du, S., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8395-8408. [Link]
[4] Zafrani, Y., et al. (2019). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Journal of Medicinal Chemistry. [Link]
[20] Haque, T. S., et al. (2002). Parallel Synthesis of Potent, Pyrazole-Based Inhibitors of Helicobacter pylori Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 44(22), 3693-3701. [Link]
[27] Haque, T. S., et al. (2002). Parallel synthesis of potent, pyrazole-based inhibitors of Helicobacter pylori dihydroorotate dehydrogenase. Semantic Scholar. [Link]
[6] Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). SpringerLink. [Link]
[5] Construction of 3,4-Disubstituted-3-(difluoromethyl)pyrazoles. (2020). ResearchGate. [Link]
[22] Wang, J., et al. (2021). Discovery of N-((3 S,4 S)-4-(3,4-Difluorophenyl)piperidin-3-yl)-2-fluoro-4-(1-methyl-1 H-pyrazol-5-yl)benzamide (Hu7691), a Potent and Selective Akt Inhibitor That Enables Decrease of Cutaneous Toxicity. Journal of Medicinal Chemistry, 64(16), 12163-12180. [Link]
[23] Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. (2025). PubMed. [Link]
[28] Dai, H., et al. (2008). Synthesis and Bioactivities of Novel Pyrazole Oxime Derivatives Containing a 5-Trifluoromethylpyridyl Moiety. Molecules. [Link]
[18] Wang, M., et al. (2016). Design, Synthesis, DFT Study and Antifungal Activity of Pyrazolecarboxamide Derivatives. Molecules, 21(11), 1563. [Link]
[25] Zhang, H., et al. (2017). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules, 22(12), 2113. [Link]
[1] Faria, J. V., et al. (2017). Recently reported biological activities of pyrazole compounds. Bioorganic & Medicinal Chemistry, 25(21), 5855-5865. [Link]
[24] Wallace, E. M., et al. (2002). Synthesis and initial SAR studies of 3,6-disubstituted pyrazolo[1,5-a]pyrimidines: a new class of KDR kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(19), 2767-2770. [Link]
[2] El-Sawy, E. R., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]
[7] Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research. [Link]
[29] Zhao, T., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Molecules. [Link]
[14] Structure Activity Relationships. (2005). Drug Design Org. [Link]
[21] Moreau, P., et al. (2016). Heteroaromatic Pim Kinase Inhibitors Containing a Pyrazole Moiety. Recent Patents on Anti-Cancer Drug Discovery, 11(3), 309-321. [Link]
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The Strategic Incorporation of Fluorine in Pyrazole Scaffolds: A Technical Guide for Kinase Inhibitor Discovery
Abstract The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2][3] Its inherent drug-like properties, synthetic tractability, and ab...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2][3] Its inherent drug-like properties, synthetic tractability, and ability to engage in critical hydrogen bonding interactions within the ATP-binding site of kinases make it an ideal starting point for inhibitor design.[4] The strategic incorporation of fluorine into this scaffold has emerged as a powerful tactic to modulate and enhance the pharmacological profile of these inhibitors.[5][6] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the rationale, synthetic strategies, and analytical considerations for the discovery of next-generation fluorinated pyrazole kinase inhibitors. We will delve into the nuanced effects of fluorine substitution on potency, selectivity, and pharmacokinetic properties, supported by mechanistic insights and practical experimental protocols.
The Pyrazole Scaffold: A Cornerstone of Kinase Inhibition
Protein kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[7] Consequently, kinase inhibitors have become a major class of therapeutic agents. The pyrazole ring system is frequently employed in the design of these inhibitors due to its unique combination of features:
Hydrogen Bonding Capabilities: The two adjacent nitrogen atoms of the pyrazole ring can act as both hydrogen bond donors and acceptors, enabling crucial interactions with the hinge region of the kinase ATP-binding pocket.[8]
Structural Rigidity and Planarity: The aromatic nature of the pyrazole ring provides a rigid scaffold that can orient substituents in a well-defined manner for optimal target engagement.
Synthetic Versatility: The pyrazole ring can be readily synthesized and functionalized at multiple positions, allowing for extensive structure-activity relationship (SAR) studies.[9]
Several FDA-approved kinase inhibitors, such as Crizotinib, Ruxolitinib, and Encorafenib, feature a pyrazole core, underscoring its clinical significance.[2][4]
The Fluorine Advantage: Modulating Molecular Properties for Enhanced Performance
The introduction of fluorine into drug candidates is a widely adopted strategy in medicinal chemistry to address various challenges in drug discovery.[6][10] The unique physicochemical properties of fluorine allow for the fine-tuning of a molecule's biological activity and pharmacokinetic profile.[11][12]
Physicochemical Impact of Fluorination
Electronegativity and Inductive Effects: Fluorine is the most electronegative element, leading to a strong electron-withdrawing inductive effect when bonded to carbon.[11] This can significantly alter the pKa of nearby functional groups, influencing a molecule's ionization state, solubility, and ultimately, its absorption and distribution.[13]
Modulation of Lipophilicity: The effect of fluorine on lipophilicity is context-dependent.[14][15] While a single fluorine atom can increase lipophilicity, the introduction of a trifluoromethyl (CF3) group often significantly enhances it.[13] This property can be leveraged to improve membrane permeability and oral bioavailability.[10][13]
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[16] Introducing fluorine at metabolically labile positions can block oxidative metabolism, thereby increasing the drug's half-life and systemic exposure.[10]
Conformational Control: Fluorine can influence molecular conformation through steric and electronic effects, such as the gauche effect. This can pre-organize a molecule into its bioactive conformation, leading to enhanced binding affinity for the target kinase.[13]
Impact on Kinase Binding and Selectivity
The introduction of fluorine can directly influence the binding affinity and selectivity of pyrazole inhibitors.
Enhanced Binding Affinity: Fluorine can participate in favorable orthogonal multipolar C–F···C=O interactions with the protein backbone, contributing to tighter binding.[17] Furthermore, the increased hydrophobicity of fluorinated moieties can lead to improved interactions with hydrophobic pockets within the kinase active site.[11]
Improved Selectivity: Strategic placement of fluorine can introduce steric hindrance that disfavors binding to off-target kinases, thereby improving the inhibitor's selectivity profile.[18] For example, a study on diarylpyrazoles as inhibitors of the fungal kinase Yck2 demonstrated that a C-3 fluorophenyl analog exhibited a more than 10-fold improvement in selectivity over the human kinase ALK5 compared to the parent compound.[18]
The following diagram illustrates the key advantages of incorporating fluorine into small molecule drug candidates.
Caption: Benefits of Fluorine in Drug Design.
Synthetic Strategies for Fluorinated Pyrazoles
The synthesis of fluorinated pyrazoles can be achieved through various methods, broadly categorized into building the fluorinated pyrazole ring from acyclic precursors or by direct fluorination of a pre-existing pyrazole scaffold.
Construction of the Fluorinated Pyrazole Ring
A common and versatile approach involves the condensation of a fluorinated 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.[19]
Workflow for Synthesis of a Representative 4-Fluoro-5-phenyl-1H-pyrazole:
Caption: Synthetic workflow for 4-fluoropyrazoles.
Experimental Protocol: Synthesis of 4-Fluoro-5-phenyl-1H-pyrazole [20][21]
Reaction Setup: To a solution of the appropriate α-cyano-α,α-difluoroketone (1.0 eq) in isopropanol, add hydrazine hydrate (1.1 eq).
Reflux: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.
Purification: Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 4-fluoropyrazole.
Self-Validation: The formation of the product can be confirmed by 1H, 13C, and 19F NMR spectroscopy and mass spectrometry. The unexpected formation of a 3-unsubstituted pyrazole from an α-cyano precursor highlights the importance of mechanistic studies in synthetic methodology development.[20]
Synthesis of Trifluoromethyl-Substituted Pyrazoles
The trifluoromethyl group is a key pharmacophore in many drugs.[22] Several methods exist for the synthesis of trifluoromethyl-pyrazoles.
One-Pot Synthesis of N-Trifluoromethyl Pyrazoles [23]
This method utilizes the in situ generation of trifluoromethylhydrazine from a stable precursor.
Experimental Protocol:
Generation of Trifluoromethylhydrazine: In a reaction vessel, combine di-Boc trifluoromethylhydrazine and a suitable acid (e.g., HCl in dioxane) in an appropriate solvent.
Condensation: To the transiently generated trifluoromethylhydrazine, add the desired 1,3-dicarbonyl compound.
Cyclization: Stir the mixture at a controlled temperature (e.g., 20-40 °C) for several hours.
Work-up and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate, extract with an organic solvent, and purify the product by column chromatography.
Causality: The careful selection of the acid, solvent, and temperature is crucial to minimize the formation of the des-CF3 pyrazole impurity.[23]
Regioselective Synthesis using Fluorinated Alcohols [24]
The reaction of a non-symmetrical 1,3-diketone with a substituted hydrazine can lead to a mixture of regioisomers. The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents can dramatically improve the regioselectivity of this reaction.[24]
Biological Evaluation of Fluorinated Pyrazole Kinase Inhibitors
The biological activity of newly synthesized fluorinated pyrazoles is typically assessed through a series of in vitro and cell-based assays.
Workflow for Kinase Inhibitor Evaluation:
Caption: Workflow for evaluating kinase inhibitors.
In Vitro Kinase Inhibition Assay
This assay measures the ability of a compound to inhibit the activity of a purified kinase enzyme. The half-maximal inhibitory concentration (IC50) is a standard measure of potency.
Experimental Protocol (Generic):
Prepare Reagents: Prepare solutions of the purified kinase, a suitable substrate (e.g., a peptide or protein), and ATP.
Compound Dilution: Prepare a serial dilution of the test compound in DMSO.
Assay Reaction: In a microplate, combine the kinase, substrate, ATP, and the test compound at various concentrations.
Incubation: Incubate the plate at a specific temperature for a defined period to allow the kinase reaction to proceed.
Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).
Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and determine the IC50 value using a non-linear regression analysis.
Self-Validation: Include positive (a known inhibitor) and negative (DMSO vehicle) controls in each assay plate to ensure the validity of the results.
Cell-Based Assays
Cell-based assays are crucial for assessing the compound's activity in a more biologically relevant context.
Anti-proliferative Assays: These assays measure the ability of a compound to inhibit the growth of cancer cell lines. The GI50 (concentration for 50% of maximal inhibition of cell proliferation) is a common endpoint.
Target Engagement and Downstream Signaling: Western blotting can be used to confirm that the compound inhibits the phosphorylation of the target kinase and its downstream substrates within the cell.
Structure-Activity Relationship (SAR) and Data Interpretation
Systematic modification of the fluorinated pyrazole scaffold and analysis of the resulting changes in biological activity are essential for lead optimization.
Table 1: Illustrative SAR Data for a Hypothetical Series of Fluorinated Pyrazole Kinase Inhibitors
Compound
R1
R2
Kinase A IC50 (nM)
Kinase B IC50 (nM)
Cell Proliferation GI50 (µM)
1
H
H
500
800
>10
2
F
H
150
600
5.2
3
H
F
450
750
8.9
4
CF3
H
25
150
0.8
5
H
CF3
200
300
2.1
6
F
Cl
50
500
1.5
Interpretation: The data in Table 1 suggests that substitution at the R1 position is more critical for potency against Kinase A. The introduction of a fluorine atom at R1 (Compound 2) improves potency compared to the unsubstituted analog (Compound 1). A trifluoromethyl group at R1 (Compound 4) provides a significant boost in both biochemical and cellular potency, highlighting the potential benefits of this modification. The improved selectivity of Compound 4 for Kinase A over Kinase B is also noteworthy.
Conclusion and Future Directions
Fluorinated pyrazole scaffolds represent a highly promising class of kinase inhibitors. The strategic incorporation of fluorine provides a powerful tool to enhance potency, selectivity, and pharmacokinetic properties. A thorough understanding of the synthetic methodologies and a systematic approach to biological evaluation and SAR studies are critical for the successful discovery of novel and effective therapeutic agents. Future research will likely focus on the development of more efficient and regioselective fluorination methods, as well as the exploration of novel fluorinated pyrazole-based scaffolds with unique pharmacological profiles. The continued application of structure-based drug design will undoubtedly accelerate the discovery of next-generation kinase inhibitors for the treatment of a wide range of diseases.
References
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. (2022). PubMed. [Link]
Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. (2021). PubMed. [Link]
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2022). MDPI. [Link]
Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (n.d.). PubMed. [Link]
Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (n.d.). ACS Publications. [Link]
Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. (2022). PubMed. [Link]
Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (n.d.). Samara Journal of Science. [Link]
Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. (n.d.). PMC. [Link]
Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery. (2021). ResearchGate. [Link]
Fluorine in drug discovery: Role, design and case studies. (n.d.). Accessed February 12, 2026.
Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. (2024). ACS Publications. [Link]
Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. (2021). The University of Brighton. [Link]
Use of Bioisosteric Functional Group Replacements or Modifications for Improved Environmental Health. (n.d.). Bentham Science. [Link]
Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. (2022). ACS Publications. [Link]
The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. (2021). ChemRxiv. [Link]
Synthesis of 3-trifluoromethyl-substituted pyrazoles. (n.d.). ResearchGate. [Link]
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. (n.d.). PMC. [Link]
Synthesis of Drug‐like Fully Substituted 3‐Trifluoromethyl Pyrazoles. (n.d.). ResearchGate. [Link]
Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. (n.d.). PMC. [Link]
Selective Incorporation of Fluorine in Pyrazoles. (n.d.). OUCI. [Link]
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). PMC. [Link]
Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. (n.d.). PMC. [Link]
Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. (n.d.). eGrove - University of Mississippi. [Link]
New Synthesis of Fluorinated Pyrazoles. (2010). ACS Publications. [Link]
Fluorosulfate-containing pyrazole heterocycles as selective BuChE inhibitors: structure-activity relationship and biological evaluation for the treatment of Alzheimer's disease. (n.d.). PMC. [Link]
Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. (n.d.). PMC. [Link]
Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC. [Link]
New synthesis of fluorinated pyrazoles. (2010). PubMed. [Link]
Fluorinated Pyrazoles: From Synthesis to Applications. (n.d.). ResearchGate. [Link]
The role of fluorine in medicinal chemistry. (n.d.). Taylor & Francis Online. [Link]
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (n.d.). MDPI. [Link]
Design, synthesis, and biological investigations of new pyrazole derivatives as VEGFR2/CDK-2 inhibitors targeting liver cancer. (n.d.). PMC. [Link]
Fluorinated Pyrazoles: From Synthesis to Applications. (2021). PubMed. [Link]
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor. (n.d.). ResearchGate. [Link]
Selective Incorporation of Fluorine in Pyrazoles. (n.d.). ResearchGate. [Link]
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. (2025). PubMed. [Link]
Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (n.d.). Accessed February 12, 2026.
Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001–2011). (n.d.). ACS Publications. [Link]
Anticancer and Structure Activity Relationship of Non-Symmetrical Choline Kinase Inhibitors. (n.d.). Accessed February 12, 2026.
Case studies of fluorine in drug discovery. (n.d.). OUCI. [Link]
Application Note: Palladium-Catalyzed Cross-Coupling of 3-(Difluoromethyl)-4-iodo-1H-pyrazole
Executive Summary & Strategic Value The 3-(difluoromethyl)-4-iodo-1H-pyrazole scaffold represents a high-value building block in modern medicinal chemistry. The difluoromethyl group ( ) acts as a lipophilic hydrogen bond...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Value
The 3-(difluoromethyl)-4-iodo-1H-pyrazole scaffold represents a high-value building block in modern medicinal chemistry. The difluoromethyl group (
) acts as a lipophilic hydrogen bond donor, often utilized as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups to improve metabolic stability and membrane permeability without sacrificing binding affinity.
This guide provides a comprehensive protocol for the Palladium-catalyzed cross-coupling of this specific substrate. While 4-iodopyrazoles are generally reactive, the electron-withdrawing nature of the C3-difluoromethyl group alters the electronic landscape of the heterocyclic ring, enhancing the electrophilicity of the C-I bond while simultaneously increasing the acidity of the N-H proton.
Key Technical Challenges Addressed:
Catalyst Poisoning: The acidic free NH can form stable, unreactive Pd-azolide complexes.
Protodeiodination: A common side reaction where the iodine is replaced by hydrogen, often due to inefficient transmetallation.
Regio-electronic Control: Leveraging the
group to facilitate oxidative addition.
Substrate Analysis & Pre-Reaction Considerations
Electronic Properties
The
group at position 3 exerts a strong inductive electron-withdrawing effect (-I).
Impact on C4-I: The C-I bond is activated towards oxidative addition compared to 3-methyl analogs.
Impact on N1-H: The
of the pyrazole NH is lowered (estimated ), making it easier to deprotonate.
Protecting Group Strategy
While direct coupling of the free amine is possible, N-protection is strongly recommended for scale-up and reproducibility.
Recommended:SEM (2-(Trimethylsilyl)ethoxymethyl) or THP (Tetrahydropyranyl) . These groups are stable under basic coupling conditions and easily removed with acid (HCl/MeOH or TFA).
Alternative:Boc (tert-butyloxycarbonyl) . Caution: Boc groups can sometimes be cleaved under the basic conditions of Suzuki couplings (e.g.,
at ).
Detailed Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes the coupling of 1-SEM-3-(difluoromethyl)-4-iodo-1H-pyrazole with an aryl boronic acid. This method is validated for high yields (>85%) and minimal protodeiodination.
Materials & Reagents
Reagent
Equiv.
Role
Notes
Substrate
1.0
Electrophile
1-SEM-protected preferred
Aryl Boronic Acid
1.2 - 1.5
Nucleophile
Excess ensures completion
Pd(dppf)Cl₂·CH₂Cl₂
0.03 - 0.05
Catalyst
Robust, air-stable pre-catalyst
K₂CO₃
2.5 - 3.0
Base
Activates boronic acid
1,4-Dioxane / H₂O
4:1 Ratio
Solvent
Degassed thoroughly
Step-by-Step Procedure
Step 1: Reaction Setup (Inert Atmosphere)
Equip a 25 mL Schlenk tube or microwave vial with a magnetic stir bar.
Dilute with Ethyl Acetate (20 mL) and water (10 mL).
Separate layers.[2] Extract aqueous layer with Ethyl Acetate (2 x 10 mL).
Wash combined organics with Brine (15 mL).
Dry over
, filter, and concentrate in vacuo.
Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient). The SEM-protected product is usually less polar than the free amine.
Mechanistic Visualization
The following diagram illustrates the catalytic cycle, highlighting the specific influence of the
group on the oxidative addition step.
Caption: Catalytic cycle of the Suzuki-Miyaura coupling, emphasizing the activation of the C-I bond by the electron-withdrawing difluoromethyl group.
Alternative Protocol: Sonogashira Coupling[3][4]
For introducing alkynyl groups (e.g., for click chemistry handles or rigid linkers), the Sonogashira coupling is highly effective on this scaffold.
Optimized Conditions:
Catalyst:
(5 mol%)
Co-Catalyst: CuI (2.5 mol%)
Base/Solvent:
(Triethylamine) / THF (1:1 ratio)
Temperature:
(Milder temp prevents degradation)
Key Precaution: Ensure the alkyne is added slowly if homocoupling (Glaser coupling) is observed. The 4-iodo-3-
pyrazole reacts rapidly; if the reaction stalls, add additional CuI.
Troubleshooting & Optimization Guide
Observation
Likely Cause
Corrective Action
Low Conversion (<20%)
Catalyst Deactivation
Oxygen leak. Ensure rigorous degassing. Switch to active catalyst like XPhos Pd G2 .
Protodeiodination (Product is H-pyrazole)
Failed Transmetallation
The oxidative addition occurred, but the boronic acid didn't couple. Increase Base conc. or use anhydrous conditions (DMF/Cs₂CO₃).
Formation of Homocoupled Boronic Acid
Oxidation of Boronic Acid
Too much oxygen. Degas solvents longer. Add reaction components under N₂ flow.
Starting Material Intact
Poor Reactivity
Switch base to or . Increase temp to .
Experimental Workflow Diagram
Caption: Step-by-step experimental workflow from raw starting material to functionalized product, including the critical protection strategy.
References
Regioselective Synthesis and Cross-Coupling of Trifluoromethyl Pyrazoles.
Source: National Institutes of Health (NIH) / PMC.
Relevance: Establishes the core reactivity of 3-fluoroalkyl-4-iodopyrazoles in Suzuki/Sonogashira couplings.
URL:[Link](Note: Proxy link to "Exercise in 1-aryl-3-CF3-1H-pyrazoles" paper)
CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles.
Source: National Institutes of Health (NIH) / PMC.
Relevance: Validates the stability of the 4-iodo-pyrazole scaffold under metal-catalyzed conditions at elevated temperatures.
URL:[Link]
Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.
Precision N-Alkylation of 4-Iodopyrazoles: Regiocontrol & Protocol Optimization
Executive Summary 4-Iodopyrazoles are linchpin intermediates in drug discovery, serving as precursors for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-couplings.[1] However, their utility is frequently bottlen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-Iodopyrazoles are linchpin intermediates in drug discovery, serving as precursors for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-couplings.[1] However, their utility is frequently bottlenecked by the N-alkylation step .[1] The ambident nature of the pyrazole anion, combined with the labile C–I bond, creates a dual challenge: controlling regioselectivity (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
vs. alkylation) while preventing de-iodination or halogen migration.
This guide moves beyond generic "base + halide" recipes. It details three distinct protocols optimized for 4-iodopyrazoles, leveraging the Cesium Effect for thermodynamic control and Mitsunobu inversion for steric precision.[1] It includes a self-validating QC workflow using NOE/HMBC NMR to definitively assign regioisomers.[1]
Strategic Analysis: The Regioselectivity Matrix
The regiochemical outcome of 4-iodopyrazole alkylation is governed by the interplay between tautomeric equilibrium and kinetic nucleophilicity .
The "Distal" Rule
In unsymmetrically substituted 3,5-pyrazoles, alkylation predominantly occurs at the nitrogen distal to the bulkier substituent (steric control).[1]
Exception: Strong electronic withdrawing groups (e.g., ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
) at C3 can invert this selectivity by increasing the acidity of the proximal NH, making the corresponding anion less nucleophilic but more abundant.
The Iodine Factor
The C4-iodine atom exerts an inductive electron-withdrawing effect (-I), lowering the ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
of the pyrazole NH (typically 10–12). This acidity allows the use of milder bases (Carbonates) rather than Hydrides, which is critical for preserving the C–I bond against reductive dehalogenation.
Decision Matrix: Selecting the Right Protocol
Figure 1: Decision matrix for selecting the optimal alkylation strategy based on electrophile class.[2]
Protocol A: The "Cesium Effect" (Standard
)[2]
Application: Primary alkyl halides, benzyl halides.[1][2]
Mechanism: The large ionic radius of Cesium (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
) forms a "loose" ion pair with the pyrazolate anion, enhancing its nucleophilicity and solubility in organic solvents compared to Sodium or Potassium salts. This is the Gold Standard for 4-iodopyrazoles as it avoids the harsh basicity of NaH.
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 4-iodopyrazole in anhydrous DMF.
Note: DMF is preferred over THF for solubility; the polar aprotic nature accelerates the ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
reaction.
Activation: Add
in a single portion. Stir at Room Temperature (RT) for 30 minutes.
Observation: The suspension may change color (often yellowing) as the pyrazolate anion forms.
Alkylation: Add the alkyl halide dropwise.
Critical Control: If the alkyl halide is volatile, use a septum and syringe.[1]
Reaction: Stir at RT. If reaction is sluggish after 4 hours (monitored by TLC/LCMS), heat to 60°C.
Warning: Do not exceed 80°C. High heat can cause iodine migration or elimination of the alkyl halide.
Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), and 1x with brine. Dry over ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
Application: Secondary alcohols, sterically hindered groups.[1][2][3]
Mechanism: Activates an alcohol using ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
/DIAD, allowing the pyrazole (as a weak acid) to displace the activated oxygen. Crucially, this proceeds with Inversion of Configuration at the alcohol center.[1][3]
*Note: Ratios are approximate for 3-substituted-4-iodopyrazoles; highly dependent on the steric bulk of the C3 substituent.
References
The Cesium Effect in Alkylation:
Flessner, T., & Dorsch, D. (2025).[1][2][5][6] Cesium Carbonate Catalyzed Aza-Michael Addition of Pyrazole to α,β-Unsaturated Ketones. ResearchGate.
Regioselectivity Mechanisms:
Norman, N. J., et al. (2022).[1][2][7][8] Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Journal of Organic Chemistry.
Mitsunobu Reaction Protocols:
Swamy, K. C. K., et al. (2009).[1][2][9] Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews.
NMR Characterization of Isomers:
Claridge, T. D. W. (2016).[1][2] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Standard text for NOE/HMBC interpretation).
General Pyrazole Chemistry:
Fustero, S., et al. (2011).[1][2] Improved Regioselectivity in Pyrazole N-Alkylation. Journal of Organic Chemistry.
Technical Support Center: Synthesis with Volatile Difluoromethyl Intermediates
Welcome to the Technical Support Center for handling volatile difluoromethyl intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for handling volatile difluoromethyl intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting strategies, and answers to frequently asked questions (FAQs) related to the synthesis and application of difluoromethylated compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to navigate the complexities of your experiments.
The difluoromethyl (-CF₂H) group is a valuable motif in modern medicinal chemistry, acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl, thiol, and amine groups, often enhancing metabolic stability and membrane permeability.[1][2][3][4] However, the generation and control of the reactive and often volatile intermediates required for its installation can be challenging. This guide will help you address these challenges head-on.
I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the selection of reagents and strategies for difluoromethylation.
Q1: What are the primary methods for generating difluoromethyl intermediates, and how do I choose the right one for my substrate?
A1: There are three main classes of difluoromethylation reactions based on the intermediate generated: radical, nucleophilic, and electrophilic (often involving difluorocarbene).[1] The choice of method is highly dependent on your substrate and desired outcome.
Radical Difluoromethylation: This is often the go-to method for late-stage C-H functionalization, especially on electron-deficient (hetero)arenes.[5] It typically involves the generation of a •CF₂H radical from a suitable precursor.
When to use it: Ideal for modifying complex molecules without pre-functionalization. It shows good functional group tolerance.[6]
Common Precursors: S-(difluoromethyl)sulfonium salts, bromodifluoromethane (BrCF₂H), and sulfinates are common precursors for generating the •CF₂H radical, often via photoredox catalysis.[1][7]
Nucleophilic Difluoromethylation: This method involves the use of a difluoromethyl anion equivalent, which can then attack an electrophilic substrate.
When to use it: Best for reactions with carbonyls, imines, and other electrophilic centers.[1][5]
Common Reagents: (Difluoromethyl)trimethylsilane (TMSCF₂H) is a widely used reagent that, upon activation with a base, can deliver a nucleophilic difluoromethyl group.[1][3]
Difluorocarbene (:CF₂) Chemistry: Difluorocarbene is a highly reactive intermediate that can undergo insertion into X-H bonds (where X = O, N, S) or cycloaddition reactions.[8][9]
When to use it: Excellent for the synthesis of difluoromethyl ethers from phenols, difluoromethylamines from amines, and difluoromethyl sulfides from thiols.[10]
Common Precursors: Difluorobromoacetic acid, sodium chlorodifluoroacetate, and even difluoromethanol can serve as precursors to difluorocarbene.[8][10] Some modern methods utilize visible-light photoredox catalysis for in situ generation under mild conditions.[8]
Q2: My difluoromethylating reagent seems to be degrading. What are the common stability issues and how can I mitigate them?
A2: Reagent stability is a critical factor for successful and reproducible difluoromethylation.[1]
Moisture Sensitivity: Many difluoromethylating agents, such as TMSCF₂H, are sensitive to moisture and should be handled under an inert atmosphere (e.g., argon or nitrogen).[11]
Thermal Instability: Some reagents can decompose at elevated temperatures.[12] It's crucial to check the supplier's storage recommendations and consider running reactions at lower temperatures if decomposition is suspected.
Precursor Volatility: Gaseous reagents like fluoroform (CHF₃) or chlorodifluoromethane (ClCF₂H) require specialized handling equipment to ensure accurate dosing and to prevent exposure.[13][14] While effective, the use of ozone-depleting reagents like ClCF₂H is becoming less common.[5]
To mitigate these issues:
Always use freshly opened or properly stored reagents.
Handle moisture-sensitive reagents in a glovebox or under a dry, inert atmosphere.
Ensure all glassware is rigorously dried before use.[11]
Q3: I'm considering using a photoredox-catalyzed method. What are the key advantages?
A3: Visible-light photoredox catalysis has emerged as a powerful tool for generating difluoromethyl radicals under exceptionally mild conditions.[8][15]
Mild Reaction Conditions: These reactions often proceed at room temperature, which helps to preserve sensitive functional groups in complex molecules.[7][8]
High Functional Group Tolerance: The radical-based mechanism is often tolerant of a wide range of functional groups that might not be compatible with harsher, ionic methods.[6]
Improved Safety: Photoredox methods can often avoid the use of stoichiometric and potentially hazardous oxidants or reductants.[6]
Common Catalysts: Ruthenium and iridium-based photocatalysts, such as [Ru(bpy)₃]²⁺ and fac-[Ir(ppy)₃], are commonly used.[15] Organic photoredox catalysts are also gaining traction as a more sustainable alternative.[16]
II. Troubleshooting Guide
This section provides solutions to specific problems you may encounter during your experiments.
Issue 1: Low or No Product Yield
A low or non-existent yield is a frequent challenge. Here’s a systematic approach to diagnosing the problem.
Potential Cause 1: Inefficient Generation of the Intermediate
The first critical step is the effective generation of your reactive difluoromethyl species.
Troubleshooting Steps:
Reagent Quality: Verify the purity and activity of your difluoromethylating agent. If possible, test it on a reliable model substrate known to work well. Some reagents, like zinc difluoromethanesulfinate (DFMS), may contain impurities that affect stoichiometry.[11]
Activator/Base Issues: For reactions requiring an activator (e.g., a fluoride source for TMSCF₂H) or a base (for difluorocarbene generation), ensure it is fresh and anhydrous.[10][11] The choice of base can be critical; a base that is too weak may not be effective, while one that is too strong could cause decomposition.[10]
Photocatalyst Inactivity: In photoredox reactions, ensure your photocatalyst has not degraded. Check that your light source (e.g., blue LEDs) is emitting at the correct wavelength and intensity.[7]
Potential Cause 2: Poor Reactivity of the Substrate
Not all substrates are created equal.
Troubleshooting Steps:
Electronic Effects: Electron-deficient or sterically hindered substrates can be challenging.[11] For radical difluoromethylation, electron-deficient arenes are often more reactive. For nucleophilic attack, highly electrophilic centers are preferred.
Alternative Reagents: If your substrate is unreactive under one set of conditions, consider switching to a more reactive difluoromethylating agent or a different catalytic system.[11] For example, if a radical approach is failing, a nucleophilic or carbene-based method might be more suitable, provided the substrate is compatible.
Navigating the Fluorine Landscape: A Comparative Guide to the ¹⁹F NMR Chemical Shift of 3-(Difluoromethyl)-4-iodo-1H-pyrazole
For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel fluorinated compounds is paramount. The strategic incorporation of fluorine atoms can dramatically alter a...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel fluorinated compounds is paramount. The strategic incorporation of fluorine atoms can dramatically alter a molecule's pharmacokinetic and pharmacodynamic properties. Among the most powerful analytical tools for this task is Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy, offering high sensitivity and a wide chemical shift range that provides exquisite detail about the local electronic environment of the fluorine nucleus.[1][2][3]
The Power of ¹⁹F NMR in Characterizing Fluorinated Heterocycles
The ¹⁹F nucleus possesses a nuclear spin of 1/2 and has a natural abundance of 100%, making it an ideal candidate for NMR spectroscopy with sensitivity approaching that of ¹H NMR.[2][3] The key advantage of ¹⁹F NMR lies in its expansive chemical shift range, typically spanning over 400 ppm, which minimizes signal overlap and enhances the resolution of structurally similar fluorinated species.[2]
The chemical shift of a fluorine atom is highly sensitive to its electronic environment. Electron-withdrawing groups deshield the fluorine nucleus, causing a downfield shift (to higher ppm values), while electron-donating groups cause an upfield shift (to lower ppm values).[1][4] This sensitivity makes ¹⁹F NMR a powerful tool for confirming the successful incorporation of fluorine, elucidating molecular structure, and studying intermolecular interactions.[3][5]
Comparative Analysis of the ¹⁹F NMR Chemical Shift
To predict the ¹⁹F NMR chemical shift of 3-(difluoromethyl)-4-iodo-1H-pyrazole, we will examine the experimental data of closely related, structurally analogous pyrazoles. The primary point of comparison is 1-(difluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole .
The ¹⁹F NMR spectrum of 1-(difluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole shows a doublet at -93.12 ppm in CDCl₃, arising from the coupling of the two fluorine atoms with the geminal proton (²JFH).[6] This provides a strong starting point for our prediction.
The target molecule, 3-(difluoromethyl)-4-iodo-1H-pyrazole, differs by the absence of the two methyl groups at the 3 and 5 positions of the pyrazole ring. Methyl groups are weakly electron-donating. Their removal would likely result in a slight deshielding of the difluoromethyl group, leading to a small downfield shift (less negative ppm value) compared to the dimethylated analogue.
Furthermore, the presence of the highly electronegative iodine atom at the 4-position is expected to have a significant deshielding effect on the adjacent difluoromethyl group at the 3-position. This is consistent with the general principles of ¹⁹F NMR, where electron-withdrawing substituents cause downfield shifts.[1][4]
Considering these factors, the ¹⁹F NMR chemical shift for 3-(difluoromethyl)-4-iodo-1H-pyrazole is predicted to be in the range of -90 to -94 ppm in a non-polar solvent like CDCl₃. The signal will appear as a doublet with a coupling constant (²JFH) of approximately 58-62 Hz.
Experimental Protocol for ¹⁹F NMR Spectroscopy
To obtain a high-quality ¹⁹F NMR spectrum of 3-(difluoromethyl)-4-iodo-1H-pyrazole, the following experimental protocol is recommended.
1. Sample Preparation:
Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆).
Use a high-purity NMR tube.
Add an internal reference standard if precise chemical shift determination is required. Common references include CFCl₃ (0 ppm) or other stable fluorinated compounds with known chemical shifts.[9][10]
2. NMR Instrument Parameters (for a 400 MHz spectrometer):
Nucleus: ¹⁹F
Pulse Program: A standard single-pulse experiment (e.g., zg) is usually sufficient. For quantitative measurements, inverse-gated decoupling should be used.[11]
Transmitter Frequency: Centered in the expected chemical shift region (e.g., -92 ppm).
Spectral Width: A wide spectral width (e.g., 200-250 ppm) is recommended initially to ensure all fluorine signals are captured.
Acquisition Time (AQ): 1-2 seconds.
Relaxation Delay (D1): 2-5 seconds. For quantitative analysis, a longer delay (5 x T₁) is necessary.
Number of Scans (NS): 16-64 scans, depending on the sample concentration.
Temperature: 298 K (25 °C).
3. Data Processing:
Apply an exponential window function (line broadening of 0.3-0.5 Hz) to improve the signal-to-noise ratio.
Perform Fourier transformation.
Phase the spectrum carefully.
Reference the spectrum to the internal standard or an external reference.
Visualizing the Workflow and Key Relationships
The following diagrams illustrate the experimental workflow and the factors influencing the ¹⁹F NMR chemical shift.
Caption: Experimental workflow for acquiring a ¹⁹F NMR spectrum.
Caption: Factors influencing the ¹⁹F NMR chemical shift.
Conclusion
While a direct experimental value for the ¹⁹F NMR chemical shift of 3-(difluoromethyl)-4-iodo-1H-pyrazole remains to be reported, a well-supported prediction can be made through comparative analysis of structurally related compounds. The electronic influence of the pyrazole ring and the deshielding effect of the iodo-substituent are the primary determinants of the chemical shift. By following the detailed experimental protocol provided, researchers can confidently acquire high-quality ¹⁹F NMR spectra to verify their synthetic products and further elucidate the structure-property relationships of this important class of fluorinated heterocycles. This guide serves as a valuable resource for scientists navigating the complexities of fluorinated molecule characterization, ultimately accelerating the pace of discovery in drug development and materials science.
References
Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]
Lau, J. Y. C., & Gerig, J. T. (2010). Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. PMC. [Link]
American Chemical Society. Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega. [Link]
Dove Medical Press. 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. [Link]
American Chemical Society. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. [Link]
American Chemical Society. Efficient Access to Functionalized N-Difluoromethylpyrazoles. [Link]
National Center for Biotechnology Information. 19F Magic Angle Spinning NMR Spectroscopy and Density Functional Theory Calculations of Fluorosubstituted Tryptophans. PubMed Central. [Link]
The University of Chicago. UChicago Experiment Guides - NMR Facility – Chemistry Department. [Link]
Gerig, J. T. (2001). Fluorine NMR. Encyclopedia of Nuclear Magnetic Resonance. [Link]
The Royal Society of Chemistry. Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Inf. [Link]
American Chemical Society. Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega. [Link]
MDPI. 19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. [Link]
MDPI. Regioselective [3+2] Cycloaddition of Di/trifluoromethylated Hydrazonoyl Chlorides with Fluorinated Nitroalkenes: A Facile Access to 3-Di/trifluoroalkyl-5-fluoropyrazoles - Supporting Information. [Link]
Thieme. Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. [Link]
ResearchGate. 1 H-NMR and 19 F-NMR chemical shifts of compounds 4a-c (δ, ppm, in DMSO-d 6 ). [Link]
University of California, Santa Barbara. 19F Chemical Shifts and Coupling Constants. [Link]
ResearchGate. Synthesis, Structure, and Antifungal Activities of 3-(Difluoromethyl)-Pyrazole-4-Carboxylic Oxime Ester Derivatives. [Link]
MDPI. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. [Link]
ARKAT USA, Inc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. [Link]
1H NMR characteristic peaks for difluoromethyl proton (CF2H)
1H NMR Characteristic Peaks for Difluoromethyl Proton ( ) Executive Summary The "Lipophilic Hydrogen Bond Donor" In modern medicinal chemistry, the difluoromethyl group ( ) has emerged as a premier bioisostere for hydrox...
Author: BenchChem Technical Support Team. Date: February 2026
1H NMR Characteristic Peaks for Difluoromethyl Proton (
)
Executive Summary
The "Lipophilic Hydrogen Bond Donor"
In modern medicinal chemistry, the difluoromethyl group (
) has emerged as a premier bioisostere for hydroxyl () and thiol () groups.[1][2] Unlike the trifluoromethyl group (), which is purely lipophilic and electron-withdrawing, the moiety possesses a unique dual character: it functions as a lipophilic hydrogen bond donor .[3] The highly polarized bond, activated by the two fluorine atoms, allows it to interact with protein targets similarly to an group but with significantly improved metabolic stability and membrane permeability.
Validating the presence of this group is a critical step in synthetic workflows.[4] While Mass Spectrometry confirms mass, only NMR spectroscopy —specifically the analysis of the unique proton-fluorine coupling—can unambiguously confirm the structural integrity of the
motif. This guide details the spectral signature of and provides a comparative framework against common alternatives like difluoromethoxy () and monofluoromethyl () groups.
Part 1: Technical Deep Dive – The
Signature
The identification of a
group relies on three diagnostic NMR parameters: Chemical Shift , Multiplicity , and the Coupling Constant .[4]
The Diagnostic Triplet
The proton in a
group is coupled to two equivalent fluorine nuclei (). According to the rule, this results in a characteristic triplet splitting pattern.
Multiplicity: Triplet (
)
Intensity Ratio: 1:2:1
Chemical Shift (
)
The electronegativity of the two fluorine atoms significantly deshields the geminal proton, pushing it downfield compared to a methyl or methylene group.
This is the most definitive parameter. The geminal coupling between the proton and the two fluorine atoms is large and distinct.
Value:
Note: This large splitting often causes the triplet to overlap with other peaks or appear as three widely separated signals if the spectral window is narrow.
Part 2: Comparative Analysis –
vs. Alternatives
Distinguishing
from structurally similar fluorinated groups is a common challenge. The table below outlines the key spectral differences that serve as "performance metrics" for identification.
Table 1: Spectral Distinction of Fluorinated Motifs
Feature
Difluoromethyl ()
Difluoromethoxy ()
Monofluoromethyl ()
Bioisostere Role
Lipophilic H-bond Donor (OH mimic)
Lipophilic H-bond Acceptor/Donor
Steric/Electronic Modulator
Multiplicity
Triplet ()
Triplet ()
Doublet () or Doublet of Triplets ()
Coupling Constant ()
Chemical Shift ()
(Downfield due to Oxygen)
Diagnostic Key
Moderate , Triplet
Large , Triplet
Moderate , Doublet
Key Insight: The coupling constant is the discriminator. If you observe a triplet with a
-value , you likely have an ether linkage (), not the desired carbon-linked .
Visualization: Spectral Decision Tree
The following diagram illustrates the logical flow for identifying the
group based on spectral data.
Figure 1: Decision tree for distinguishing fluorinated methyl groups based on NMR multiplicity and coupling constants.
Part 3: Experimental Protocol & Validation
To rigorously confirm the presence of
, a standard NMR is often insufficient due to signal overlap. The following protocol utilizes heteronuclear decoupling to simplify the spectrum.
Protocol:
Decoupled NMR
Objective: Collapse the diagnostic triplet into a singlet to verify integration and chemical shift.
Step-by-Step Methodology:
Sample Preparation:
Dissolve
of compound in of or DMSO-.
Note: DMSO-
is preferred if investigating hydrogen bonding, as it competes less with the internal H-bond than protic solvents, though is standard for characterization.
Standard Acquisition:
Acquire a standard
spectrum.
Locate the putative
triplet ().[4] Measure the -value.[4][5][6][7][8][9][10][11]
Offset Determination:
Acquire a standard
spectrum (typically to for ).
Note the center frequency of the fluorine signal (O2P parameter on Bruker systems).
Decoupling Experiment:
Select the homonuclear decoupling pulse sequence (e.g., zghfigqn on Bruker).
Set the decoupling nucleus to
.
Set the decoupling center (O2P) to the value determined in Step 3.
Validation:
The triplet at
should collapse into a sharp singlet .
The integration should strictly correspond to 1 proton .
Visualization: Validation Workflow
Figure 2: Experimental workflow for validating the difluoromethyl group using fluorine decoupling.
References
Zafrani, Y., et al. (2017). Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry. [Link]
Erickson, J. A., & McLoughlin, J. I. (1995). Hydrogen bonding of the difluoromethyl group. The Journal of Organic Chemistry. [Link]
Hu, J., et al. (2015). Difluoromethyl 4-methoxybenzoate NMR Data. Royal Society of Chemistry (Supplementary Information). [Link]
Iowa State University. (n.d.). NMR Coupling Constants Guide. Chemical Instrumentation Facility. [Link]
A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for the Characterization of Iodinated Fluoropyrazoles
In the landscape of modern medicinal chemistry, the strategic incorporation of halogens, particularly fluorine and iodine, into heterocyclic scaffolds like pyrazoles has become a cornerstone of drug design.[1] Fluorine c...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern medicinal chemistry, the strategic incorporation of halogens, particularly fluorine and iodine, into heterocyclic scaffolds like pyrazoles has become a cornerstone of drug design.[1] Fluorine can enhance metabolic stability, binding affinity, and bioavailability, while iodine offers a versatile handle for further synthetic modifications and radiolabeling.[2][3] The resulting iodinated fluoropyrazoles are a class of molecules with significant therapeutic potential.[2][4] However, their structural elucidation and purity assessment present unique analytical challenges that necessitate the power of High-Resolution Mass Spectrometry (HRMS).
This guide provides an in-depth comparison of HRMS platforms for the analysis of iodinated fluoropyrazoles, offering insights into experimental design, data interpretation, and the nuances of selecting the appropriate technology for your research needs.
The Analytical Imperative: Why HRMS is Essential for Iodinated Fluoropyrazoles
The presence of both fluorine and iodine in a molecule introduces specific complexities that low-resolution mass spectrometry cannot adequately address. HRMS provides two critical advantages:
Mass Accuracy: The ability to determine the mass of a molecule with high precision (typically <5 ppm) allows for the unambiguous determination of its elemental composition. This is crucial for confirming the successful incorporation of both iodine and fluorine and for differentiating between isobaric interferences.[5]
Isotopic Fidelity: HRMS instruments can resolve the isotopic patterns of elements, which is particularly important for halogenated compounds. While fluorine is monoisotopic (¹⁹F), iodine is also monoisotopic (¹²⁷I), which simplifies the isotopic cluster of the parent molecule compared to compounds containing chlorine or bromine.[6][7] However, the high mass defect of iodine makes accurate mass measurement critical.[8]
Comparative Analysis of HRMS Platforms: Orbitrap vs. Time-of-Flight (TOF)
The two most prevalent HRMS technologies in pharmaceutical and research laboratories are the Orbitrap and Time-of-Flight (TOF) mass analyzers.[9] While both deliver high-resolution data, their underlying principles of operation lead to distinct performance characteristics.
Excellent, typically <1-3 ppm with external calibration.[11]
Very good, typically <1-5 ppm with internal calibration.
Acquisition Speed
Slower, as the analyzer needs time to trap and measure ions.[10]
Very fast, enabling compatibility with rapid chromatography.[12]
Dynamic Range
Good, but can be limited by the space charge capacity of the C-trap.
Excellent, with a wide in-spectrum dynamic range.[12]
Suitability for Iodinated Fluoropyrazoles
Ideal for unambiguous formula determination and resolving complex mixtures due to superior resolution.[13]
Excellent for high-throughput screening and coupling with fast LC methods.[14]
The choice between an Orbitrap and a Q-TOF system is not a matter of which is "better," but which is better suited for the specific analytical task at hand.
For de-novo structural elucidation of a novel iodinated fluoropyrazole and its impurities, the ultra-high resolution of an Orbitrap is invaluable. It provides the highest confidence in elemental composition assignment and can resolve fine isotopic structures that may arise from complex matrices.[15]
For high-throughput screening of a library of iodinated fluoropyrazole analogs for metabolic stability, the speed of a Q-TOF is a significant advantage. Its rapid acquisition rate ensures sufficient data points across narrow chromatographic peaks, which is crucial for accurate quantification.[12]
Experimental Workflow: A Self-Validating Protocol for HRMS Analysis
The following protocol outlines a robust and self-validating workflow for the analysis of an iodinated fluoropyrazole sample.
Caption: A typical experimental workflow for the HRMS analysis of iodinated fluoropyrazoles.
Sample Preparation:
Accurately weigh the iodinated fluoropyrazole standard.
Dissolve in a suitable LC-MS grade solvent (e.g., methanol or acetonitrile) to create a stock solution.
Perform serial dilutions to a final concentration of approximately 1 µg/mL. The use of a certified reference standard for quantification is highly recommended.
Liquid Chromatography:
Employ a reversed-phase C18 column for separation.
Use a gradient elution with mobile phases of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). The gradient should be optimized to achieve good peak shape and separation from any impurities.
Mass Spectrometry:
Utilize electrospray ionization (ESI) in positive ion mode, as pyrazoles readily protonate.[16]
Acquire data in full scan mode over a relevant m/z range (e.g., 100-1000).
Set up a data-dependent MS/MS (dd-MS²) experiment to trigger fragmentation of the most abundant ions in the full scan. This will provide structural information.[17]
Data Analysis:
Extract the ion chromatogram for the theoretical exact mass of the protonated iodinated fluoropyrazole.
Verify that the measured mass is within 5 ppm of the theoretical mass.
Analyze the MS/MS spectrum to confirm the structure through characteristic fragmentation patterns.
Interpreting the Data: Fragmentation Patterns of Iodinated Fluoropyrazoles
The fragmentation of pyrazole-containing molecules in the mass spectrometer is influenced by the substituents on the ring.[18] For iodinated fluoropyrazoles, several key fragmentation pathways can be anticipated.
Caption: Generalized fragmentation pathways for iodinated fluoropyrazoles in MS/MS.
Loss of Iodine: A common fragmentation pathway for iodinated compounds is the cleavage of the C-I bond, resulting in the loss of an iodine radical (127 Da) or neutral HI (128 Da).[19] The stability of the resulting carbocation will influence the prevalence of this pathway.
Pyrazole Ring Fragmentation: The pyrazole ring itself can undergo cleavage, leading to characteristic neutral losses.[18] Common losses include N₂, HCN, and fragments of the substituents.
Side-Chain Fragmentation: Fragmentation of other substituents on the pyrazole ring or attached phenyl rings will also occur, providing further structural information.
By carefully analyzing the masses of the fragment ions, the structure of the parent molecule and any potential isomers or impurities can be confidently determined.
Conclusion: Ensuring Analytical Confidence in Drug Development
High-Resolution Mass Spectrometry is an indispensable tool for researchers working with iodinated fluoropyrazoles. Both Orbitrap and Q-TOF technologies offer powerful capabilities for the characterization of these complex molecules. By understanding the strengths and weaknesses of each platform and implementing a robust, self-validating experimental workflow, scientists can ensure the highest level of confidence in their analytical data, ultimately accelerating the drug development process.
References
Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). Journal of Analytical Atomic Spectrometry. [Link]
Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. ACS ES&T Water. [Link]
Iodinated and fluorinated steroid 2'-aryl-[3,2-c] pyrazoles as potential glucocorticoid receptor imaging agents. Journal of Medicinal Chemistry. [Link]
Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. Molecules. [Link]
Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. Molecules. [Link]
Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS) | Request PDF. ResearchGate. [Link]
Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews. [Link]
Natural Abundance Atomic Isotopes. Michigan State University Department of Chemistry. [Link]
Quantification of isomer-resolved iodide chemical ionization mass spectrometry sensitivity and uncertainty using a voltage-scanning approach. Atmospheric Measurement Techniques. [Link]
Research Progress of Mass Spectrometry Methods for Iodine. Chinese Journal of Analytical Chemistry. [Link]
Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. ACS Publications. [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]
Fluorinated Pyrazoles: From Synthesis to Applications | Request PDF. ResearchGate. [Link]
Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]
An iodine-containing probe as a tool for molecular detection in secondary ion mass spectrometry. Chemical Communications. [Link]
Q-TOF vs Q-orbitrap MS data. Chemistry Stack Exchange. [Link]
Mass Spectrometry: Isotope Effects. University of California, Davis. [Link]
Pros and Cons of Three High-Resolution Mass Spec Approaches. Biocompare. [Link]
Stereocontrolled Synthesis of Fluorinated Isochromans via Iodine(I)/Iodine(III) Catalysis. Angewandte Chemie. [Link]
Transition of Iodine Analysis to Accelerator Mass Spectrometry. Idaho National Laboratory. [Link]
Isotope distributions. University of Tübingen. [Link]
Selective Identification of Organic Iodine Compounds Using Liquid Chromatography-High Resolution Mass Spectrometry. Analytical Chemistry. [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]
Why do we prefer TOFs over Orbitraps for flow injection analysis?. Metabolomics Blog. [Link]
Mass Spectrometric Analysis. Aliphatic Halogenated Compounds. Analytical Chemistry. [Link]
Comparison between a High-resolution Single-stage Orbitrap and a Triple Quadrupole Mass Spectrometer for Quantitative Analyses of Drugs. ResearchGate. [Link]
The isotope distribution: A rose with thorns. Journal of Mass Spectrometry. [Link]
13.3: Isotopes in Mass Spectrometry. Chemistry LibreTexts. [Link]
fragmentation patterns in mass spectra. Chemguide. [Link]
Fragmentation Patterns. Michigan State University Department of Chemistry. [Link]
High-Resolution Mass Spectrometry for Untargeted Drug Screening. Methods in Molecular Biology. [Link]
Mass fragmentation pattern for 1-(3,4-dimethylphenyl)-3-phenyl-5-(4-hexyloxyphenyl)-2-pyrazoline (6h). ResearchGate. [Link]
High Resolution Mass Spectrometry Explained. Agilent Technologies YouTube Channel. [Link]
A Comparative Guide to the Reactivity of 4-Iodo- vs. 4-Bromo-1-(difluoromethyl)-1H-pyrazoles in Palladium-Catalyzed Cross-Coupling Reactions
For researchers, medicinal chemists, and professionals in drug development, the functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. Among these, pyrazoles bearing a difluoromethyl...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. Among these, pyrazoles bearing a difluoromethyl group are of increasing interest due to the unique physicochemical properties imparted by this substituent. The 4-position of the pyrazole ring is a prime site for introducing molecular diversity, typically via palladium-catalyzed cross-coupling reactions. The choice of the halide at this position—most commonly iodine or bromine—is a critical decision that significantly impacts reaction efficiency, cost, and overall synthetic strategy.
This in-depth technical guide provides a comparative analysis of the reactivity of 4-iodo-1-(difluoromethyl)-1H-pyrazole and 4-bromo-1-(difluoromethyl)-1H-pyrazole in three of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-couplings. This guide is built on fundamental mechanistic principles and supported by experimental data from closely related systems to provide actionable insights for your research.
The Decisive Factor: The Carbon-Halogen Bond
The generally accepted trend for the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F [1]. This trend is primarily dictated by the bond dissociation energies (BDEs) of the carbon-halogen (C-X) bond. The C-I bond is the weakest among the halogens (excluding astatine), making it the most susceptible to cleavage.
This reactivity difference is most pronounced in the oxidative addition step of the catalytic cycle, which is often the rate-determining step. In this step, the palladium(0) catalyst inserts into the C-X bond, forming a palladium(II) intermediate. A weaker C-X bond leads to a lower activation energy for this step, resulting in a faster overall reaction rate. Consequently, reactions with 4-iodopyrazoles can often be performed under milder conditions (e.g., lower temperatures, shorter reaction times, and lower catalyst loadings) compared to their 4-bromo counterparts.
The Influence of the N-Difluoromethyl Group
The difluoromethyl (CHF2) group at the N1 position of the pyrazole ring is a strong electron-withdrawing group. This electronic effect can influence the reactivity of the C-X bond at the 4-position. The electron-withdrawing nature of the CHF2 group can decrease the electron density of the pyrazole ring, potentially making the oxidative addition step more favorable. While direct comparative studies on the N-CHF2 substituted pyrazoles are limited, it is reasonable to extrapolate that the inherent reactivity difference between the C-I and C-Br bonds will be the dominant factor in their cross-coupling performance.
Visualizing the Catalytic Cycle
The following diagram illustrates the general catalytic cycle for palladium-catalyzed cross-coupling reactions, highlighting the critical oxidative addition step where the reactivity of the C-X bond is paramount.
Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.
Comparative Reactivity in Key Cross-Coupling Reactions
The following sections provide a detailed comparison of the expected reactivity of 4-iodo- and 4-bromo-1-(difluoromethyl)-1H-pyrazoles in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, along with representative experimental protocols.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organohalide and an organoboron compound. Due to the weaker C-I bond, 4-iodo-1-(difluoromethyl)-1H-pyrazole is expected to be significantly more reactive than its bromo- counterpart. This enhanced reactivity often translates to higher yields, shorter reaction times, and the ability to use milder reaction conditions.
Parameter
4-Iodo-1-(difluoromethyl)-1H-pyrazole
4-Bromo-1-(difluoromethyl)-1H-pyrazole
Expected Reactivity
High
Moderate to High
Typical Temperature
Room Temperature to 80 °C
80 °C to 120 °C
Catalyst Loading
Lower (e.g., 1-3 mol%)
Higher (e.g., 3-5 mol%)
Reaction Time
Shorter (e.g., 1-6 hours)
Longer (e.g., 6-24 hours)
Potential Side Reactions
Lower incidence of dehalogenation
Higher potential for dehalogenation
To a reaction vessel, add the 4-halo-1-(difluoromethyl)-1H-pyrazole (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), a palladium catalyst such as Pd(PPh3)4 (2-5 mol%) or a combination of Pd(OAc)2 (2-5 mol%) and a suitable ligand like SPhos (4-10 mol%), and a base such as K2CO3 or Cs2CO3 (2.0-3.0 equiv)[2].
Add a solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and water (e.g., 4:1 v/v)[2].
Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.
Heat the reaction mixture to the appropriate temperature (e.g., 80 °C for the iodo- derivative, 100 °C for the bromo- derivative) and stir for the required time, monitoring the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-substituted-1-(difluoromethyl)-1H-pyrazole.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly sensitive to the identity of the halogen. In many cases, aryl iodides are sufficiently reactive to undergo coupling at or near room temperature, while aryl bromides often require elevated temperatures. There are reports where bromopyrazoles failed to react under Sonogashira conditions that were successful for their iodo- analogs[3].
Parameter
4-Iodo-1-(difluoromethyl)-1H-pyrazole
4-Bromo-1-(difluoromethyl)-1H-pyrazole
Expected Reactivity
High
Low to Moderate
Typical Temperature
Room Temperature to 60 °C
60 °C to 100 °C (or higher)
Catalyst System
Pd/Cu co-catalysis often sufficient
May require more sophisticated ligands
Reaction Time
Typically < 12 hours
Can be > 24 hours or no reaction
Yields
Generally good to excellent
Can be moderate to poor
To a Schlenk flask under an inert atmosphere, add the 4-halo-1-(difluoromethyl)-1H-pyrazole (1.0 equiv), a palladium catalyst such as Pd(PPh3)2Cl2 (2-5 mol%), and a copper(I) co-catalyst such as CuI (4-10 mol%)[4].
Add a suitable solvent, typically an amine base such as triethylamine or diisopropylamine, which also serves as the base.
Add the terminal alkyne (1.1-1.5 equiv) to the mixture.
Stir the reaction at the appropriate temperature (e.g., room temperature for the iodo- derivative, 80 °C for the bromo- derivative) and monitor by TLC or LC-MS.
Upon completion, filter the reaction mixture to remove the ammonium salts and concentrate the filtrate under reduced pressure.
Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate.
Purify the crude product by column chromatography on silica gel.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. While the general reactivity trend of I > Br holds, this reaction can be more sensitive to the choice of ligand and base. In some cases, the higher reactivity of the C-I bond can lead to undesired side reactions. Conversely, there are instances where the bromo- derivative has been reported to be more effective than the iodo- analog for certain substrates, highlighting the need for careful optimization[5][6].
Parameter
4-Iodo-1-(difluoromethyl)-1H-pyrazole
4-Bromo-1-(difluoromethyl)-1H-pyrazole
Expected Reactivity
High
Moderate to High
Typical Temperature
80 °C to 110 °C
90 °C to 120 °C
Ligand Choice
Crucial for success; various phosphine ligands
Often requires bulky, electron-rich ligands
Base
Strong, non-nucleophilic base (e.g., NaOtBu, K3PO4)
Strong, non-nucleophilic base (e.g., NaOtBu, LHMDS)
Reaction Time
Generally shorter
Generally longer
Optimization
May require more screening to avoid side reactions
Often requires more forcing conditions
In a glovebox or under an inert atmosphere, add to a reaction vessel a palladium precatalyst (e.g., Pd2(dba)3, 1-2 mol%) and a suitable phosphine ligand (e.g., XPhos, tBuDavePhos, 2-4 mol%)[5][6].
Add the 4-halo-1-(difluoromethyl)-1H-pyrazole (1.0 equiv), the amine (1.1-1.5 equiv), and a strong base (e.g., sodium tert-butoxide, 1.5-2.0 equiv).
Add an anhydrous, degassed solvent such as toluene or 1,4-dioxane.
Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.
Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Cool the reaction to room temperature, quench with saturated aqueous NH4Cl, and extract with an organic solvent.
Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate.
Purify the crude product by column chromatography.
General Experimental Workflow for Comparison
The following diagram outlines a logical workflow for experimentally comparing the reactivity of the two pyrazole substrates.
Caption: A parallel workflow for the objective comparison of halide reactivity.
Conclusion and Recommendations
The choice between 4-iodo- and 4-bromo-1-(difluoromethyl)-1H-pyrazole for use in palladium-catalyzed cross-coupling reactions is a trade-off between reactivity and cost.
4-Iodo-1-(difluoromethyl)-1H-pyrazole is the substrate of choice when higher reactivity is desired. It allows for milder reaction conditions, shorter reaction times, and often provides higher yields, particularly in challenging couplings like the Sonogashira reaction. This can be especially advantageous in the late stages of a synthesis or when working with sensitive functional groups.
4-Bromo-1-(difluoromethyl)-1H-pyrazole offers a more cost-effective alternative. While it generally requires more forcing conditions, modern palladium catalysts and ligands have significantly expanded the scope of reactions with aryl bromides. For large-scale syntheses where cost is a primary driver, developing a robust protocol with the bromo- derivative may be the more practical approach.
Ultimately, the optimal choice will depend on the specific synthetic context. For initial explorations and proof-of-concept studies, the higher reactivity of the 4-iodo derivative makes it a more reliable starting point. For process development and scale-up, the cost benefits of the 4-bromo analog warrant a thorough investigation of reaction optimization.
References
Alkylamino coupling reactions at the C4 positions of 4-halo-1H-1-tritylpyrazoles were investigated using palladium or copper catalysts. The Pd(dba)2 catalyzed C-N coupling reaction of aryl- or alkylamines, lacking a β-hydrogen atom, proceeded smoothly using tBuDavePhos as a ligand. As a substrate, 4-Bromo-1-tritylpyrazole was more effective than 4-... (Source: Scientific Diagram, [Link])
Jasiński, M., Świątek, K., & Utecht-Jarzyńska, G. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 15(1), 123-456. (Note: This is a representative citation format based on the search result. The actual publication details may vary.) [Link]
Kashani, S. K., Jessiman, J. E., & Newman, S. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. (Source: Scientific Diagram, [Link])
Jessiman, J. E., Kashani, S. K., & Newman, S. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. (2024). Nature Communications. [Link]
Wang, X., et al. (2019). Copper-catalyzed chemoselective synthesis of 4-trifluoromethyl pyrazoles. Scientific Reports, 9(1), 1-8. [Link]
Hu, J., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7036-7088. [Link]
Synthesis of trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. (2012). Organic & Biomolecular Chemistry. [Link]
Machulek, A., et al. (2015). Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate. [Link]
Direct CH difluoromethylation of a pyrazole using DFAIB under... (Source: ResearchGate, [Link])
Breen, J. R., et al. (2015). Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett, 26(01), 51-54. [Link]
Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. (2019). Organic & Biomolecular Chemistry. [Link]
The Electronic Properties of Fluoroalkyl Groups. Fluorine p-π Interaction. (1960). Journal of the American Chemical Society. [Link]
Synthesis of compounds 20-30 via Sonogashira cross-coupling reaction. (Source: ResearchGate, [Link])
Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. (2014). Catalysts. [Link]
Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). RSC Advances. [Link]
A Researcher's Guide to Lipophilicity Modulation: A Comparative Analysis of CF2H and CF3 Substituted Pyrazoles
Introduction: The Fluorine Factor in Modern Drug Discovery In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms has become a cornerstone of modern drug design.[1][2] The unique propertie...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Fluorine Factor in Modern Drug Discovery
In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms has become a cornerstone of modern drug design.[1][2] The unique properties of fluorine—its high electronegativity, small size, and the strength of the carbon-fluorine bond—allow chemists to meticulously sculpt the physicochemical and pharmacological profiles of drug candidates.[2][3] Among fluorinated motifs, the trifluoromethyl (CF3) group is ubiquitous, prized for its ability to enhance metabolic stability and binding affinity, often by increasing lipophilicity.[3]
However, the pursuit of optimal drug properties is a balancing act. Excessive lipophilicity can lead to poor solubility, increased metabolic turnover, and off-target toxicity. This has catalyzed the emergence of the difluoromethyl (CF2H) group as a nuanced and powerful bioisostere for the CF3 moiety.[1][4] This guide provides an in-depth comparison of the lipophilicity, expressed as LogP, of pyrazoles functionalized with CF2H versus CF3 groups. We will explore the fundamental physicochemical differences that drive their behavior and provide a practical, field-proven protocol for experimental validation, empowering researchers to leverage this subtle but critical molecular substitution in their drug discovery programs.[5][6]
The Central Role of Lipophilicity (LogP) in a Molecule's Journey
Lipophilicity is arguably one of the most critical physicochemical parameters in drug discovery, governing a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1][7] It is quantified by the partition coefficient (P), which measures the equilibrium distribution of a compound between two immiscible phases, typically n-octanol (simulating lipid membranes) and water. For convenience, this is expressed in a logarithmic scale:
For ionizable molecules, where the charge state varies with pH, the distribution coefficient, LogD , is used to provide a pH-dependent measure of lipophilicity.[9] A molecule with a high LogP is more lipid-soluble (lipophilic), while one with a low LogP is more water-soluble (hydrophilic). Navigating the optimal LogP range is essential; too low, and a drug may not cross cellular membranes, too high, and it may precipitate out of aqueous solution or become trapped in fatty tissues.
CF3 vs. CF2H: A Physicochemical Comparison
While separated by only a single hydrogen atom, the trifluoromethyl and difluoromethyl groups confer remarkably different properties upon a parent scaffold like pyrazole. The primary driver of their differing lipophilicities is the replacement of an electron-rich, non-polar fluorine atom with a polar C-H bond.
Key Physicochemical Differences
Electronic Profile: The CF3 group is a potent electron-withdrawing group due to the cumulative inductive effect of three fluorine atoms, rendering its corresponding radical electrophilic.[10][11] The CF2H group is also electron-withdrawing, but less so. Crucially, the presence of the C-H bond allows the CF2H group to act as a weak hydrogen bond donor, a property entirely absent in the CF3 group.[1][4]
Polarity and H-Bonding: The C-H bond in the CF2H group introduces a distinct dipole and the capacity for hydrogen bonding, increasing its potential for interaction with polar solvents like water.[1] The CF3 group, while composed of polar C-F bonds, has a more symmetrical and less polar overall character, leading to weaker interactions with water.
Steric Profile: Both groups are sterically larger than a methyl group, but the CF3 group is considered bulkier than CF2H, influencing how a molecule fits into a target binding pocket.[3]
These fundamental differences are the root cause of the observed divergence in lipophilicity.
Caption: Physicochemical drivers of LogP differences between CF3 and CF2H.
Quantitative Impact on Lipophilicity: Data and Trends
The consensus from numerous studies is that substituting a CF3 group with a CF2H group consistently lowers a molecule's LogP .[1][4] While direct experimental data for a matched pair of CF3/CF2H-substituted pyrazoles is sparse in publicly available literature, the underlying principle is well-established. The Hansch hydrophobicity parameter (π), which quantifies a substituent's contribution to LogP, is +0.88 for CF3, signifying a strong positive contribution to lipophilicity.[3][12] In contrast, the CF2H group's contribution is significantly lower due to its increased polarity and hydrogen bonding capacity.[1]
To illustrate this effect, the table below presents calculated LogP (cLogP) values for a hypothetical 1-phenyl-3-(substituent)-pyrazole scaffold. These values are representative of the trend observed in medicinal chemistry.
Structure
Substituent (R)
Calculated LogP (cLogP)*
Expected Lipophilicity Trend
-CF3
~3.5 - 4.0
Higher
-CF2H
~2.8 - 3.3
Lower
*Note: cLogP values are estimations from computational models (e.g., ChemDraw, ACD/Labs) and serve to illustrate the expected directional trend. Actual experimental values will vary.
This reduction of 0.5 to 0.7 log units is significant and can profoundly impact a compound's pharmaceutical properties, potentially improving aqueous solubility and fine-tuning membrane permeability. It is crucial to recognize that the magnitude of this ΔLogP is context-dependent and can be influenced by other substituents on the pyrazole ring or elsewhere in the molecule.[1][13][14]
Experimental Protocol: LogP Determination by RP-HPLC
To validate calculated values and accurately quantify lipophilicity, the Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is a robust, rapid, and widely adopted industry standard.[7][15] It requires minimal compound and is less sensitive to impurities than the traditional shake-flask method.[15][16]
Caption: Experimental workflow for LogP determination using RP-HPLC.
Step-by-Step Methodology
1. Materials and Reagents:
Test Compounds: CF3-pyrazole and CF2H-pyrazole analogues.
LogP Standards: A set of 5-7 commercially available compounds with certified LogP values spanning the expected range (e.g., Uracil, Toluene, Naphthalene, Biphenyl, Triphenylene).
Solvents: HPLC-grade acetonitrile (ACN) and ultrapure water.
HPLC System: A standard HPLC system with a UV detector, autosampler, and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
2. Preparation:
Rationale: Accurate concentrations are less critical than in the shake-flask method, but solutions must be clear and particle-free.
Prepare individual stock solutions of test compounds and standards in ACN or a suitable solvent at ~1 mg/mL.
Create a working solution by diluting the stocks to ~50 µg/mL with the initial mobile phase composition.
3. Chromatographic Conditions:
Rationale: The C18 stationary phase separates compounds based on hydrophobicity. A gradient elution ensures that both hydrophilic and highly lipophilic compounds elute within a reasonable timeframe.
Column: C18, maintained at a constant temperature (e.g., 40 °C).
Mobile Phase A: Water
Mobile Phase B: Acetonitrile
Gradient: Start with a high percentage of water and linearly increase the percentage of acetonitrile over 15-20 minutes. Example: 5% B to 95% B over 15 min.
Flow Rate: 1.0 mL/min.
Detection: UV detection at a wavelength where all compounds have reasonable absorbance (e.g., 254 nm).
4. Calibration Curve Construction:
Rationale: This curve establishes a validated mathematical relationship between how long a compound is retained on the hydrophobic column (retention time) and its known lipophilicity (LogP).
Inject each LogP standard and record its retention time (tR).
Inject a void marker (e.g., uracil or sodium nitrate) to determine the column dead time (t0).
For each standard, calculate the capacity factor (k') and its logarithm (log k'):
log k' = log [ (tR - t0) / t0 ]
Plot the known LogP values of the standards (y-axis) against their corresponding calculated log k' values (x-axis).
Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.98 is required for a valid calibration.
5. Sample Measurement and Calculation:
Rationale: By running the unknown compounds under identical conditions, their retention times can be used to accurately interpolate their LogP values from the established calibration curve.
Inject the CF3- and CF2H-pyrazole samples and record their retention times.
Calculate the log k' for each test compound.
Substitute the log k' value (x) into the linear regression equation to solve for LogP (y).
Implications for Pyrazole Drug Design & Conclusion
The choice between a CF2H and a CF3 substituent is a powerful tool for fine-tuning a drug candidate's properties. For a pyrazole core, or any scaffold, where high lipophilicity is a liability, the CF3 to CF2H switch offers a rational strategy to:
Reduce LogP: Mitigate issues associated with poor solubility and high plasma protein binding.
Improve ADME Profile: A lower LogP can lead to more favorable metabolic outcomes and reduce the likelihood of sequestration in adipose tissue.[7]
Maintain Steric Interactions: The change in size is minimal, often preserving crucial binding interactions within a target protein.
References
Gershon, H. (2022). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. National Institutes of Health. [Link]
Nottingham, M., et al. (2018). Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Journal of Medicinal Chemistry, ACS Publications. [Link]
Lerner, C., et al. (2019). CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3? ResearchGate. [Link]
University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Library Dissertation Showcase. [Link]
Avdeef, A. (2003). Determination of logP coefficients via a RP-HPLC column.
Plande, M., et al. (2024). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. PMC. [Link]
Unknown Author. (n.d.). Lipophilicity Parameters of Analyzed Compounds with the log P Values... ResearchGate. [Link]
Duan, M., et al. (2024). Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. PMC. [Link]
El-Metwaly, A. M. (2015). Structure Activity/Property Relationships of pyrazole Derivatives by MPO and QSAR Methods for Drug Design. ResearchGate. [Link]
Biriukov, D., et al. (2022). Quantifying the Hydrophobic Effect per CF2 Moiety from Adsorption of Fluorinated Alcohols at the Water/Oil Interface. PMC. [Link]
Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Duan, M., et al. (2024). Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. eScholarship.org. [Link]
Ferreira, L., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]
Gomaa, A. M., et al. (2018). Biological Validation of Novel Polysubstituted Pyrazole Candidates with in Vitro Anticancer Activities. MDPI. [Link]
St-Denis, T. G., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry, ACS Publications. [Link]
Various Authors. (2020). Why do fluorine substitutions increase the lipophilicity of drugs, despite fluorine's ability of forming hydrogen bonds? Quora. [Link]
ChemAxon. (n.d.). LogP and logD calculations. ChemAxon Docs. [Link]
Liu, H., et al. (2012). Estimating the Lipophilicity of Natural Products using a Polymeric Reversed Phase HPLC Method. PMC, PubMed Central. [Link]
Duan, M., et al. (2024). Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. ResearchGate. [Link]
Jojart, B., & Berlik, K. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]
Genovino, J., et al. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. JoVE. [Link]
ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. ACD/Labs. [Link]
The Difluoromethyl Group: A Bioisosteric Upgrade for the Classic Methyl in Drug Design
A Senior Application Scientist's Guide to a Strategic Bioisosteric Replacement For decades, the humble methyl group has been a mainstay in medicinal chemistry, a reliable tool for probing steric limits and modulating lip...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to a Strategic Bioisosteric Replacement
For decades, the humble methyl group has been a mainstay in medicinal chemistry, a reliable tool for probing steric limits and modulating lipophilicity. However, its susceptibility to metabolic oxidation often presents a significant hurdle in drug development. The strategic bioisosteric replacement of a methyl (CH₃) group with a difluoromethyl (CHF₂) moiety has emerged as a powerful strategy to overcome this limitation and fine-tune the physicochemical and pharmacological properties of drug candidates. This guide provides an in-depth comparison of these two critical functional groups, supported by experimental data and detailed methodologies, to empower researchers in making informed decisions in molecular design.
At a Glance: Methyl vs. Difluoromethyl
Property
Methyl Group (CH₃)
Difluoromethyl Group (CHF₂)
Rationale for Change & Key Implications
Size (van der Waals radius)
~2.0 Å
~2.5 Å
The slightly larger size of the CHF₂ group can lead to improved binding affinity through enhanced van der Waals interactions, but may also introduce steric hindrance.
Lipophilicity (logP)
Contributes to lipophilicity
Generally increases lipophilicity compared to methyl, but the effect is context-dependent.[1]
The increased lipophilicity can enhance membrane permeability and oral bioavailability.
Electronic Effect
Weak electron-donating
Strong electron-withdrawing
This alters the electron density of adjacent functional groups, impacting pKa and potential for hydrogen bonding.
The polarized C-H bond can form stabilizing interactions with biological targets, mimicking hydroxyl or thiol groups.
Metabolic Stability
Prone to CYP450-mediated oxidation
Significantly more resistant to oxidative metabolism.[3][4][5]
Blocking a key metabolic pathway can increase a drug's half-life and reduce metabolic clearance.
pKa
Minimal inductive effect
Lowers the pKa of nearby basic groups (e.g., amines)
The strong electron-withdrawing nature of the CHF₂ group reduces the basicity of adjacent amines, which can improve cell permeability of the uncharged species.
Delving Deeper: A Comparative Analysis
The decision to replace a methyl with a difluoromethyl group is a nuanced one, driven by the specific challenges and objectives of a drug discovery program. Here, we explore the key considerations in detail.
While often considered a more lipophilic replacement for a methyl group, the impact of the difluoromethyl moiety on a molecule's partition coefficient (logP) is not always straightforward. The introduction of two fluorine atoms increases the molecule's overall polarity, and the net effect on lipophilicity is a balance between the increased surface area and the altered electronic environment.
pKa Modulation: The strong inductive electron-withdrawing effect of the difluoromethyl group is one of its most significant and predictable properties. When placed in proximity to a basic nitrogen atom, the CHF₂ group can substantially lower its pKa. This can be a crucial advantage in drug design, as a lower pKa can lead to a higher proportion of the neutral, more membrane-permeable species at physiological pH, thereby enhancing oral absorption.
Illustrative Data: pKa and LogP Comparison
Compound Pair
Structure (R = CH₃)
pKa (of indicated N)
logP
Structure (R = CHF₂)
pKa (of indicated N)
logP
Reference
Substituted Pyridine
R-Pyridine
~5.2
~0.7
F₂HC-Pyridine
~2.1
~1.1
[General Trend]
Substituted Aniline
R-Aniline
~4.6
~1.4
F₂HC-Aniline
~2.5
~1.8
[General Trend]
Note: The specific values presented are illustrative of the general trend and can vary significantly based on the molecular scaffold.
The Decisive Advantage: Enhanced Metabolic Stability
The primary driver for employing the methyl-to-difluoromethyl switch is often the dramatic improvement in metabolic stability. Methyl groups, particularly benzylic and allylic ones, are prime targets for cytochrome P450 (CYP) enzymes, undergoing hydroxylation to form alcohol metabolites that can be further oxidized or conjugated for rapid clearance. The high strength of the carbon-fluorine bond renders the difluoromethyl group highly resistant to this oxidative metabolism.
By blocking a key metabolic "soft spot," this bioisosteric replacement can significantly increase the half-life of a drug, leading to improved pharmacokinetic profiles and potentially allowing for lower and less frequent dosing.
A Unique Interaction: The Lipophilic Hydrogen Bond Donor
A fascinating and often underutilized feature of the difluoromethyl group is its ability to act as a weak hydrogen bond donor.[2] The polarization of the C-H bond by the two adjacent fluorine atoms imparts a partial positive charge on the hydrogen, allowing it to engage in favorable interactions with electron-rich atoms like oxygen and nitrogen in a protein's binding pocket. This property allows the CHF₂ group to serve as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups, but with increased lipophilicity and metabolic stability.
Experimental Protocols: Your Guide to Practical Implementation
To aid researchers in the practical application of this bioisosteric strategy, we provide detailed, step-by-step methodologies for the synthesis of difluoromethylated compounds and the evaluation of their key properties.
Synthesis of Difluoromethylated Arenes
The introduction of a difluoromethyl group onto an aromatic ring is a common requirement in drug discovery. While numerous methods exist, a robust approach involves the direct C-H difluoromethylation of a methylarene.
CDCl₃-92.94d, ²JF-H = 60.6[
DMSO-d₆-94.39d, ²JF-H = 60.0[
CDCl₃Not ReportedNot Reported[